Cas no 17429-21-9 (2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel-)
17429-21-9 structure
Product Name:2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel-
CAS No:17429-21-9
MF:C11H14O
MW:162.228263378143
CID:236070
PubChem ID:350894
Update Time:2025-04-19
2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel-
- 4a-methyl-1,5,8,8a-tetrahydronaphthalen-2-one
- (4aR)-4a-methyl-trans-4a,5,8,8a-tetrahydro-1H-naphthalen-2-one
- (4aR)-4a-Methyl-trans-4a,5,8,8a-tetrahydro-1H-naphthalin-2-on
- 2(1H)-Naphthalenone, 4a,5,8,8a-tetrahydro-4a-methyl-, trans-
- 2(1H)-Naphthalenone,5,8,8a-tetrahydro-4a-methyl-, trans-
- 4a-Methyl-4a,5,8,8a-tetrahydro-2(1H)-naphthalenone
- AC1L6X7Z
- NSC516519
- 4a-Methyl-4a,5,8,8a-tetrahydro-2(1H)-naphthalenone #
- 17429-21-9
- DTXSID80325728
- HAJWWOSVOWYULL-UHFFFAOYSA-N
- AKOS024323071
- NSC-516519
-
- Inchi： 1S/C11H14O/c1-11-6-3-2-4-9(11)8-10(12)5-7-11/h2-3,5,7,9H,4,6,8H2,1H3
- InChI Key： HAJWWOSVOWYULL-UHFFFAOYSA-N
- SMILES： O=C1C=CC2(C)CC=CCC2C1
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.48790
2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
17429-21-9 (2(1H)-Naphthalenone,4a,5,8,8a-tetrahydro-4a-methyl-, (4aR,8aS)-rel-) Related Products
- 14523-53-6(spiro4.5dec-6-en-8-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
